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Compound of Interest

Compound Name: Bronopol-d4

Cat. No.: B12399338 Get Quote

This technical guide provides a comprehensive overview of the material safety data for

Bronopol-d4, intended for researchers, scientists, and drug development professionals. The

information is compiled from various sources, and it is important to note that much of the

detailed safety and toxicity data is based on its non-deuterated counterpart, Bronopol, due to

the limited availability of specific data for the deuterated compound. The chemical properties of

isotopically labeled compounds are generally very similar to their non-labeled counterparts.

Chemical and Physical Properties
Bronopol-d4 is the deuterated form of Bronopol, an organic compound with broad-spectrum

antimicrobial properties.
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Property Value Source

Chemical Name
2-bromo-1,1,3,3-tetradeuterio-

2-nitro-propane-1,3-diol
[1]

Synonyms
2-bromo-2-nitropropane-

1,1,3,3-d4-1,3-diol
[2]

CAS Number
52-51-7 (for non-deuterated

Bronopol)
[2][3][4]

Molecular Formula C₃D₄H₂BrNO₄ [1][2]

Molecular Weight 204.01 g/mol [1][2]

Appearance
White to off-white or pale

yellow solid/crystalline powder
[2][4][5]

Melting Point
Approximately 130 °C

(decomposes above 140 °C)
[4][5][6]

Solubility
Readily soluble in water; poorly

soluble in non-polar solvents
[4][5][6]

pH 5-7 (1% aqueous solution) [7]

Bulk Density ~1100 kg/m ³ [7][8]

Hazard Identification and GHS Classification
The following hazard information is based on data for Bronopol.
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 2
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[9]

Hazard Symbols:

GHS05: Corrosive[5]

GHS07: Exclamation mark[5]

GHS09: Environmental hazard[5]

Toxicology Data
The toxicological data presented below is for Bronopol.
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Test Species Route Value
Classificati
on

Source

LD50
Rat (male

and female)
Oral 325 mg/kg

Category II:

Moderately

toxic

[9][10]

Dermal

Toxicity
Dermal

Category I:

Severe

effects

[10]

Eye Irritation

Category I:

Severe

irritation

[10]

Skin Irritation
Category II:

Irritation
[10]

Inhalation

Toxicity
Inhalation

Category IV:

Slightly toxic
[10]

Skin

Sensitization
Guinea pigs

Not a

sensitizer
[10]

Avian Toxicity

(LD50)
Mallard duck Oral

464 mg/kg

(14 days)
[11]

Avian Toxicity

(LD50)

Northern

bobwhite
Oral

7379 ppm (5

days)
[11]

Aquatic

Toxicity

(LC50)

Earthworm

> 500 mg/kg

soil dw (14

day)

[11]

Experimental Protocols
Detailed experimental protocols for the toxicological studies are not available in the provided

search results. However, a typical Material Safety Data Sheet would reference standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD), for conducting such tests. For example, a 90-day oral toxicity study in rats indicated

that bronopol is a severe gastrointestinal irritant.[10] Another study in beagle dogs showed
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increased liver and spleen weights in the high dose group.[10] A chronic

feeding/carcinogenicity study with rats resulted in high mortality and severe reduction in body

weight gain.[10]

Handling, Storage, and First Aid

Handling

Wear appropriate PPE
(gloves, goggles, lab coat) Ensure adequate ventilation Avoid dust formation

Storage

Store in a cool, dry, well-ventilated area Keep container tightly closed Protect from heat and sunlight

Click to download full resolution via product page

Caption: General workflow for safe handling and storage of Bronopol-d4.

Exposure Route

First Aid Action

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact

Immediately flush eyes with running water for at least 15 minutes, keeping eyelids open.

Ingestion

Give large amounts of water to drink.
Do not induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different exposure routes to Bronopol-d4.

Stability and Reactivity
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Stability: Stable under ordinary conditions of use and storage.[3]

Incompatibilities: Strong oxidizing agents, strong acids, and strong bases.[3]

Hazardous Decomposition Products: When heated to decomposition, it may produce toxic

fumes, carbon dioxide, carbon monoxide, nitrogen oxides (NOx), and hydrogen bromide.[3]

[6] Under alkaline conditions, it can decompose to liberate nitrite and low levels of

formaldehyde.[5][6]

Bronopol

Decomposition

subject to

Alkaline Conditions
(and/or elevated temperatures)

Nitrite Formaldehyde (low levels)

Nitrosamine Formation

Secondary Amines/Amides
(contaminants)

reacts with

Click to download full resolution via product page

Caption: Decomposition of Bronopol and potential for nitrosamine formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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